Cas no 1152535-34-6 (1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid)
1-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a carboxylic acid moiety and a 4-fluorophenyl substituent, makes it a versatile intermediate for synthesizing biologically active compounds. The fluorine atom enhances metabolic stability and binding affinity, while the pyrazole core offers a rigid scaffold for molecular design. This compound is particularly valuable in medicinal chemistry for developing kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in synthetic applications. Its compatibility with cross-coupling and condensation reactions further underscores its role as a key building block in drug discovery and development.
1152535-34-6 structure
Product Name:1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
CAS No:1152535-34-6
MF:C10H7FN2O2
MW:206.173185586929
CID:2952868
PubChem ID:28974050
Update Time:2025-10-18
1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-氟苯基)吡唑-3-甲酸
- 1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
- 1-(4-fluorophenyl)pyrazole-3-carboxylic acid
- CWB53534
- AT30126
- Z381061474
-
- Inchi： 1S/C10H7FN2O2/c11-7-1-3-8(4-2-7)13-6-5-9(12-13)10(14)15/h1-6H,(H,14,15)
- InChI Key： OYGSDSZQKGMLJZ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 206.04915563g/mol
- Monoisotopic Mass: 206.04915563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.1
1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B436048-10mg |
1-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic Acid |
1152535-34-6 | 10mg |
$ 50.00 | 2022-04-02 | ||
| TRC | B436048-50mg |
1-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic Acid |
1152535-34-6 | 50mg |
$ 160.00 | 2022-04-02 | ||
| TRC | B436048-100mg |
1-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic Acid |
1152535-34-6 | 100mg |
$ 250.00 | 2022-04-02 | ||
| Alichem | A049003948-5g |
1-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152535-34-6 | 95% | 5g |
$1045.20 | 2023-09-04 | |
| Alichem | A049003948-10g |
1-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152535-34-6 | 95% | 10g |
$1326.60 | 2023-09-04 | |
| Alichem | A049003948-25g |
1-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152535-34-6 | 95% | 25g |
$2436.12 | 2023-09-04 | |
| Enamine | EN300-36826-0.05g |
1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152535-34-6 | 95.0% | 0.05g |
$162.0 | 2025-02-20 | |
| Enamine | EN300-36826-0.1g |
1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152535-34-6 | 95.0% | 0.1g |
$241.0 | 2025-02-20 | |
| Enamine | EN300-36826-0.25g |
1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152535-34-6 | 95.0% | 0.25g |
$347.0 | 2025-02-20 | |
| Enamine | EN300-36826-0.5g |
1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152535-34-6 | 95.0% | 0.5g |
$546.0 | 2025-02-20 |
1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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